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Compound of Interest

Compound Name:
2-Azepan-1-yl-2-phenyl-

ethylamine

CAS No.: 876710-61-1

Cat. No.: B1335150

Get Quote

Executive Summary 2-Azepan-1-yl-2-phenyl-ethylamine (CAS 876710-61-1) represents a

distinct structural class of 1,2-diamines, serving as a bulky, seven-membered ring analog of the

analgesic/dissociative Lefetamine (SPA). While pharmacological interest in this compound

stems from its potential NMDA receptor antagonism and sigma receptor affinity, experimental

reproducibility is frequently compromised by regiochemical heterogeneity.

This guide addresses the critical reproducibility crisis: the "Regioisomer Trap" inherent in the

synthesis of vicinal diamines via aziridine ring opening. We provide a validated protocol to

distinguish and control the formation of the target benzylic amine versus its terminal isomer,

ensuring data integrity in downstream biological assays.

Part 1: Chemical Identity & Comparative Analysis
To understand the experimental behavior of 2-Azepan-1-yl-2-phenyl-ethylamine, it must be

contextualized against its structural homologs. The steric bulk of the azepane ring (7 carbons)

significantly alters the solubility and receptor binding kinetics compared to the dimethylamine

parent (Lefetamine).
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Table 1: Structural & Physicochemical Comparison

Feature
Target: 2-Azepan-1-

yl-2-phenyl-

ethylamine

Comparator A:

Lefetamine (SPA)

Comparator B:

Diphenidine

CAS Number 876710-61-1 7262-75-1 36794-58-9

Core Structure

1,2-diamine

(Ethylamine

backbone)

1,2-diamine

(Ethylamine

backbone)

1,2-phenethylamine

(Piperidine)

Amine Substituent
Azepane (7-

membered ring)
Dimethylamine

Piperidine (6-

membered ring)

Chiral Center C2 (Benzylic) C2 (Benzylic) C1 (Benzylic)

Key Variable
Regioselectivity

(Synthesis)

Stereoselectivity

(Enantiomers)
Positional Isomerism

Predicted pKa

~9.8

(Secondary/Tertiary

amines)

9.3 9.7

Solubility Profile
High Lipophilicity

(LogP > 3.5)
Moderate Lipophilicity High Lipophilicity

Critical Insight: Unlike Diphenidine, where the amine is terminal, CAS 876710-61-1 places the

bulky azepane group at the benzylic position (C2). This creates significant steric hindrance

during synthesis, often driving reactions toward the thermodynamically favored—but incorrect—

terminal regioisomer.

Part 2: Synthesis & Reproducibility (The Core)
The primary source of experimental variance is the synthesis route utilized to generate the 1,2-

diamine core. The most common method—Nucleophilic Ring Opening of 2-Phenylaziridine—is
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highly sensitive to reaction conditions.

The Regioisomer Trap
When reacting 2-phenylaziridine with azepane, the nucleophile can attack at two positions:

Path A (Benzylic Attack): Yields the target 2-Azepan-1-yl-2-phenyl-ethylamine.

Mechanism:[1][2][3] Electronic control (stabilization of partial positive charge at the

benzylic carbon).

Requirement: Strong Lewis Acid catalysis or polar protic solvents.

Path B (Terminal Attack): Yields the regioisomer 1-Azepan-1-yl-2-phenyl-ethylamine

(Isomer).

Mechanism:[1][2][3] Steric control (attack at the less hindered carbon).

Risk:[4] Occurs in the absence of catalysts or in non-polar solvents.

Reproducibility Directive: You must define the regiochemistry of your starting material.

Biological assays run on mixtures of Path A and Path B products will yield non-reproducible

IC50 values.

Diagram 1: The Regioselectivity Bifurcation

Styrene Precursor Activated
2-Phenylaziridine

Nitrene Source

TARGET MOLECULE
2-Azepan-1-yl-2-phenyl-ethylamine

(Benzylic Amine)

Path A: Electronic Control
(Lewis Acid: Cu(OTf)2 or ZnCl2)

REGIOISOMER (Impurity)
1-Azepan-1-yl-2-phenyl-ethylamine

(Terminal Amine)

Path B: Steric Control
(No Catalyst / Basic Conditions)

Reagent:
Azepane
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Caption: Synthesis pathway showing the critical divergence between the target benzylic amine

(Path A) and the steric regioisomer (Path B).
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Part 3: Experimental Protocols
Protocol A: Regioselective Synthesis via Activated
Aziridine
Objective: To synthesize 2-Azepan-1-yl-2-phenyl-ethylamine with >95% regiochemical purity.

Reagents:

N-Tosyl-2-phenylaziridine (1.0 equiv)

Azepane (1.2 equiv)

Catalyst: Copper(II) Triflate [Cu(OTf)₂] (10 mol%) - Crucial for benzylic attack.

Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow:

Catalyst Activation: In a flame-dried flask, dissolve Cu(OTf)₂ in anhydrous DCM under Argon

atmosphere.

Azepane Addition: Add azepane slowly at 0°C. Note: The Lewis acid coordinates with the

aziridine nitrogen, activating the ring.

Aziridine Introduction: Add N-Tosyl-2-phenylaziridine dropwise.

Reaction: Stir at room temperature for 12 hours.

Checkpoint: TLC (Hexane/EtOAc 3:1). The starting aziridine spot should disappear.

Quench & Extraction: Quench with saturated NaHCO₃. Extract with DCM (3x).

Deprotection: Remove the N-Tosyl group using Mg/MeOH or HBr/Acetic Acid reflux

(standard deprotection protocols apply).

Protocol B: Analytical Validation (Self-Validating
System)
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Objective: To confirm the regiochemistry before biological testing.

1H-NMR Diagnostic Logic: The distinction relies on the chemical shift of the proton attached to

the chiral center (C2).

Target (Benzylic Azepane): The C2 proton is adjacent to a phenyl ring and the azepane

nitrogen.

Expected Shift:

3.8 – 4.2 ppm (dd).

Coupling: Shows coupling to the terminal

protons.

Isomer (Terminal Azepane): The C2 proton is adjacent to a phenyl ring and a primary amine

(after deprotection).

Expected Shift:

2.8 – 3.2 ppm (m).

Shift Logic: The tertiary amine (azepane) deshields the proton more significantly than the

primary amine.

Validation Rule: If your NMR spectrum lacks the distinct deshielded methine signal at >3.8

ppm, you have synthesized the regioisomer. Do not proceed to assay.

Part 4: Pharmacological Context & Handling
Receptor Binding Implications
Researchers investigating this compound for NMDA receptor antagonism must account for the

Azepane Ring Flip.

Conformational Flexibility: Unlike the rigid piperidine in Diphenidine, the 7-membered

azepane ring exists in multiple twist-chair conformations.
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Impact: This entropy penalty may result in lower affinity compared to piperidine analogs

unless the binding pocket can accommodate the bulk.

Solubility: The free base is an oil and highly lipophilic. For reproducible in vitro assays (e.g.,

Calcium Flux, Radioligand Binding), convert the oil to the Hydrochloride (HCl) or Fumarate

salt.

Salt Formation: Dissolve free base in Et2O, bubble dry HCl gas. Precipitate white solid.[5]

Diagram 2: Assay Validation Workflow

Synthesized Batch
(Oil/Solid)

1H-NMR Validation
(Check C2-H Shift)

Methine Peak
> 3.8 ppm?

REJECT BATCH
(Terminal Isomer)

No

Salt Formation
(HCl/Fumarate)

Yes

Biological Assay
(NMDA/Sigma)
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Caption: Go/No-Go decision tree for validating batch identity prior to pharmacological

screening.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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